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CAS No.: 13129-38-9
Cat. No.: B1295398
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2-(Methylthio)furan is a volatile organic compound with significant interest in the flavor and
fragrance industry, contributing to the savory and meaty notes in various food products. A
comprehensive understanding of its molecular structure and purity is paramount for its effective
application and for regulatory purposes. Spectroscopic techniques such as Nuclear Magnetic
Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) Spectroscopy provide the
necessary tools to elucidate the structural features and confirm the identity of this molecule.
This guide offers an in-depth analysis of the spectroscopic data of 2-(methylthio)furan,
grounded in established scientific principles and supported by data from analogous
compounds. We will explore the theoretical underpinnings of each technique, present detailed
experimental protocols, and interpret the resulting spectral data to provide a complete
molecular profile of 2-(methylthio)furan.

Mass Spectrometry (MS): Deconstructing the
Molecule

Mass spectrometry is a powerful analytical technique for determining the molecular weight of a
compound and deducing its structure by analyzing its fragmentation pattern upon ionization.
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For a volatile compound like 2-(methylthio)furan, Gas Chromatography-Mass Spectrometry
(GC-MS) is the method of choice.

Predicted Mass Spectrum of 2-(Methylthio)furan

While a publicly available, fully annotated mass spectrum for 2-(methylthio)furan is not readily

accessible, we can predict its key features based on the known fragmentation patterns of furan

derivatives and thioethers. The molecular ion peak (M™*) for 2-(methylthio)furan (CsHeOS) is

expected at a mass-to-charge ratio (m/z) of 114.17.

Data from the closely related isomer, 2-methyl-3-(methylthio)furan, shows a molecular ion peak

at m/z 128, with major fragments at m/z 113 and 99[1]. This suggests that the loss of a methyl

group (CHs, 15 Da) is a likely fragmentation pathway.

Table 1: Predicted Key Fragments for 2-(Methylthio)furan

m/z Predicted Fragment Notes

114 [CsHeOS]* Molecular lon (M*)
Loss of a methyl group (-CHs

99 [C4HsOS]* _ 19 .p( )
from the thioether moiety

85 [CaHsS]* Cleavage of the furan ring

71 [CsHsS)* Further fragmentation
Characteristic fragment for

45 [CHS]*

thioethers

Proposed Fragmentation Pathway

The fragmentation of 2-(methylthio)furan is expected to be initiated by the ionization of one of

the lone pair electrons on the sulfur or oxygen atom. The subsequent fragmentation will likely

involve the cleavage of the C-S bonds and the furan ring.
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Caption: Proposed primary fragmentation of 2-(methylthio)furan.

Experimental Protocol: GC-MS Analysis

This protocol outlines the general procedure for the analysis of a volatile liquid sample like 2-
(methylthio)furan using GC-MS.

o Sample Preparation: Prepare a dilute solution of 2-(methylthio)furan (e.g., 10 pg/mL) in a
volatile organic solvent such as dichloromethane or hexane[2].

e Instrumentation: Utilize a gas chromatograph coupled to a mass spectrometer.
e GC Conditions:
o Injector Temperature: 250 °C
o Column: A non-polar column (e.g., DB-5ms) is suitable for this type of analyte.

o Oven Temperature Program: Start at 50 °C, hold for 2 minutes, then ramp to 250 °C at 10
°C/min.

o Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).
e MS Conditions:
o lonization Mode: Electron lonization (El) at 70 eV.

o Mass Range: Scan from m/z 40 to 200.
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o lon Source Temperature: 230 °C.
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Caption: Workflow for GC-MS analysis of 2-(methylthio)furan.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
A Window into the Chemical Environment

NMR spectroscopy is an indispensable tool for elucidating the precise arrangement of atoms
within a molecule. Both *H and 3C NMR provide detailed information about the chemical
environment of the hydrogen and carbon nuclei, respectively.

Predicted *H NMR Spectrum
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The *H NMR spectrum of 2-(methylthio)furan is expected to show signals for the three
protons on the furan ring and the three protons of the methylthio group. The chemical shifts of
the furan protons are influenced by the electron-donating effect of the oxygen atom and the
electron-withdrawing/donating nature of the methylthio group.

Table 2: Predicted *H NMR Data for 2-(Methylthio)furan in CDCIs

Predicted Chemical o Predicted Coupling
Proton . Multiplicity
Shift (6, ppm) Constant (J, Hz)
Doublet of doublets
H-3 6.2-6.4 J3,4=3.5,J35=1.8
(dd)
Doublet of doublets
H-4 6.0-6.2 Ja,3= 3.5, J4,5=0.8
(dd)
Doublet of doublets
H-5 72-7.4 Js,3=1.8, J5,4=0.8
(dd)
-SCHs 24-26 Singlet (s)

The chemical shifts of furan protons are typically found between 6.0 and 7.5 ppm. The proton
at the 5-position is expected to be the most downfield due to its proximity to the electronegative
oxygen atom. The methyl protons of the thioether group are anticipated to appear as a singlet
in the range of 2.4-2.6 ppm.

Predicted *C NMR Spectrum

The 13C NMR spectrum will provide information on the carbon skeleton of 2-(methylthio)furan.

Table 3: Predicted 3C NMR Data for 2-(Methylthio)furan in CDCl3
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Carbon Predicted Chemical Shift (8, ppm)
C-2 150 - 155

C-3 105-110

C-4 110 - 115

C-5 140 - 145

-SCHs 15-20

The carbon atom attached to the oxygen (C-2 and C-5) will be the most deshielded. The
presence of the sulfur atom will also influence the chemical shift of C-2.

Experimental Protocol: NMR Spectroscopy

o Sample Preparation: Dissolve approximately 10-20 mg of 2-(methylthio)furan in about 0.6-
0.7 mL of a deuterated solvent (e.g., CDCIs3) in a standard 5 mm NMR tube. Add a small
amount of tetramethylsilane (TMS) as an internal standard (& = 0.00 ppm).

 Instrumentation: Use a high-field NMR spectrometer (e.g., 400 MHz or higher).
e 'H NMR Data Acquisition:
o Acquire the spectrum using a standard single-pulse experiment.

o Optimize the spectral width to cover the expected range of chemical shifts (e.g., 0-10
ppm).

o Collect a sufficient number of scans (e.g., 16) to achieve a good signal-to-noise ratio.
e 13C NMR Data Acquisition:

o Acquire the spectrum using a proton-decoupled pulse sequence.

o Set the spectral width to approximately 0-220 ppm.

o Alonger acquisition time and a larger number of scans will be necessary compared to *H
NMR to obtain a good spectrum.
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Infrared (IR) Spectroscopy: Probing the Vibrational
Modes

Infrared spectroscopy provides information about the functional groups present in a molecule
by measuring the absorption of infrared radiation, which excites molecular vibrations.

Predicted IR Spectrum

The IR spectrum of 2-(methylthio)furan is expected to show characteristic absorption bands
for the furan ring and the C-S bond.

Table 4: Predicted Characteristic IR Absorption Bands for 2-(Methylthio)furan

Wavenumber (cm~—2) Vibration

3100 - 3150 C-H stretching (aromatic)

2850 - 2960 C-H stretching (aliphatic -SCHs)
~1580, ~1480 C=C stretching (furan ring)
~1170, ~1020 C-O-C stretching (furan ring)
600 - 800 C-S stretching

The C-H stretching vibrations of the furan ring typically appear above 3100 cm~1, while the
aliphatic C-H stretching of the methyl group will be below 3000 cm~*. The characteristic ring
stretching vibrations of the furan moiety are expected in the 1400-1600 cm~* region. The C-S
stretching vibration is often weak and can be found in the fingerprint region.

Experimental Protocol: Attenuated Total Reflectance
(ATR)-FTIR Spectroscopy

ATR-FTIR is a convenient technique for obtaining the IR spectrum of a liquid sample with
minimal preparation.

 Instrument Preparation: Ensure the ATR crystal is clean by wiping it with a solvent such as
isopropanol.
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Background Spectrum: Collect a background spectrum of the empty ATR crystal.

Sample Application: Place a small drop of 2-(methylthio)furan directly onto the ATR crystal.

Data Acquisition: Acquire the IR spectrum over the range of 4000-400 cm~1. Co-add multiple
scans (e.g., 32) to improve the signal-to-noise ratio.

Cleaning: Clean the ATR crystal thoroughly after the measurement.

Conclusion

This guide has provided a comprehensive overview of the expected spectroscopic data for 2-
(methylthio)furan based on NMR, MS, and IR techniques. While experimental data for this
specific molecule is sparse in the public domain, a detailed and reliable spectroscopic profile
can be predicted by leveraging data from analogous compounds and fundamental principles of
spectroscopy. The provided experimental protocols offer a robust framework for researchers to
acquire high-quality data for this and similar volatile organic compounds. A thorough
understanding of its spectroscopic signature is essential for the quality control and successful
application of 2-(methylthio)furan in various industries.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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